Cas no 2229525-93-1 (methyl 2-hydroxy-3-(isoquinolin-5-yl)propanoate)

• Product Name: methyl 2-hydroxy-3-(isoquinolin-5-yl)propanoate
• CAS No: 2229525-93-1
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 5820867
• PubChem ID: 165782777
• Update Time: 2025-06-09

methyl 2-hydroxy-3-(isoquinolin-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-(isoquinolin-5-yl)propanoate
• EN300-1726994
• 2229525-93-1

• Inchi： 1S/C13H13NO3/c1-17-13(16)12(15)7-9-3-2-4-10-8-14-6-5-11(9)10/h2-6,8,12,15H,7H2,1H3
• InChI Key： VWQFPBPXQCXPKI-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)CC1=CC=CC2C=NC=CC1=2

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.4Ų

Additional information on methyl 2-hydroxy-3-(isoquinolin-5-yl)propanoate

Methyl 2-hydroxy-3-(isoquinolin-5-yl)propanoate (CAS No. 2229525-93-1): A Comprehensive Overview

Methyl 2-hydroxy-3-(isoquinolin-5-yl)propanoate, identified by its CAS number 2229525-93-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its hydroxyl and ester functional groups, as well as its isoquinoline moiety, has garnered attention due to its potential applications in drug development and medicinal chemistry. The unique structural features of this compound make it a promising candidate for further exploration in various therapeutic areas.

The isoquinoline ring system, a prominent feature of methyl 2-hydroxy-3-(isoquinolin-5-yl)propanoate, is well-documented for its presence in numerous bioactive natural products and pharmaceuticals. Isoquinolines are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this scaffold into the molecular framework of methyl 2-hydroxy-3-(isoquinolin-5-yl)propanoate suggests that it may exhibit similar or even enhanced biological effects, making it a valuable asset in the quest for novel therapeutic agents.

In recent years, there has been a surge in research focused on the development of isoquinoline-based derivatives as potential treatments for various diseases. The hydroxyl group in methyl 2-hydroxy-3-(isoquinolin-5-yl)propanoate provides a site for further functionalization, allowing chemists to tailor the molecule's properties to specific biological targets. This flexibility has led to the synthesis of numerous analogs with improved pharmacokinetic profiles and enhanced efficacy.

One of the most compelling aspects of methyl 2-hydroxy-3-(isoquinolin-5-yl)propanoate is its potential role in modulating cellular signaling pathways. Studies have shown that isoquinoline derivatives can interact with a variety of enzymes and receptors, leading to changes in intracellular signaling cascades. These interactions may contribute to the compound's ability to influence processes such as cell proliferation, differentiation, and apoptosis. Consequently, methyl 2-hydroxy-3-(isoquinolin-5-yl)propanoate holds promise as a lead compound for the development of new drugs targeting diseases associated with dysregulated cellular signaling.

The ester functionality in methyl 2-hydroxy-3-(isoquinolin-5-yl)propanoate also presents opportunities for further chemical manipulation. Ester groups are commonly used in drug design due to their ability to enhance solubility and bioavailability. Additionally, they can serve as handles for conjugation with other molecules, allowing for the creation of prodrugs or targeted delivery systems. These properties make methyl 2-hydroxy-3-(isoquinolin-5-yl)propanoate a versatile building block for the synthesis of more complex pharmacological entities.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like methyl 2-hydroxy-3-(isoquinolin-5-yl)propanoate. Molecular modeling techniques enable researchers to predict the binding modes and interactions of this molecule with biological targets with high accuracy. These predictions can guide experimental efforts, reducing the time and resources required to develop lead compounds into viable drugs. By leveraging computational tools alongside traditional synthetic methods, scientists can more efficiently explore the therapeutic potential of isoquinoline derivatives.

The synthesis of methyl 2-hydroxy-3-(isoquinolin-5-yl)propanoate involves several key steps that highlight its complexity and elegance. The introduction of the hydroxyl group at the second carbon position requires careful control over reaction conditions to ensure high yield and purity. Similarly, the attachment of the isoquinoline moiety at the third carbon position demands precise synthetic strategies to achieve optimal regioselectivity. These challenges underscore the skill required to produce this compound in sufficient quantities for further biological evaluation.

Once synthesized, methyl 2-hydroxy-3-(isoquinolin-5-yl)propanoate can be subjected to a range of biochemical assays to assess its activity against various targets. These assays may include enzyme inhibition studies, cell-based assays, and animal models to evaluate efficacy and toxicity. The results from these studies will provide valuable insights into the compound's potential therapeutic applications and guide subsequent optimization efforts.

In conclusion, methyl 2-hydroxy-3-(isoquinolin-5-y l)propanoate (CAS No. 2229525-93-1) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, including the hydroxyl group and isoquinoline scaffold, make it a promising candidate for further exploration in drug development. With ongoing advancements in synthetic chemistry and computational biology, this molecule is poised to play a crucial role in the discovery of new therapeutic agents.